Cas no 89647-49-4 (1H-1,5-Benzodiazepine-1-carboxamide, 2,3,4,5-tetrahydro-4-oxo-)

• Product Name: 1H-1,5-Benzodiazepine-1-carboxamide, 2,3,4,5-tetrahydro-4-oxo-
• CAS No: 89647-49-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 593546
• PubChem ID: 1237783
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine-1-carboxamide, 2,3,4,5-tetrahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-1-carboxamide, 2,3,4,5-tetrahydro-4-oxo-
• 2-oxo-3,4-dihydro-1H-1,5-benzodiazepine-5-carboxamide
• HMS1547I05
• TimTec1_004757
• AKOS024288087
• EU-0085725
• SR-01000528617-1
• Oprea1_769603
• DTXSID50361259
• SR-01000528617
• SCHEMBL1520666
• 89647-49-4

• Inchi： 1S/C10H11N3O2/c11-10(15)13-6-5-9(14)12-7-3-1-2-4-8(7)13/h1-4H,5-6H2,(H2,11,15)(H,12,14)
• InChI Key： RAYFBXYWMGXLBR-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(N)=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų